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Introduction
N6-methyladenosine (m6A) is the most abundant internal modification in eukaryotic messenger

RNA (mRNA) and plays a critical role in various biological processes, including RNA stability,

splicing, and translation.[1][2] The dynamic nature of m6A modification is regulated by a

complex interplay of methyltransferases ("writers"), demethylases ("erasers"), and m6A-binding

proteins ("readers").[1][2] ALKBH5 is a key m6A demethylase, an "eraser," that removes the

methyl group from adenosine residues on RNA.[1][3] Dysregulation of ALKBH5 has been

implicated in various diseases, including cancer, making it an attractive target for therapeutic

intervention.[1][4]

ALKBH5-IN-4 is a small molecule inhibitor of ALKBH5 with a reported in vitro IC50 of 0.84 μM.

[1] By inhibiting ALKBH5, ALKBH5-IN-4 can be used as a tool to study the functional

consequences of increased m6A methylation. Methylated RNA Immunoprecipitation

Sequencing (MeRIP-seq) is a powerful technique used to map the transcriptome-wide

distribution of m6A. This document provides detailed application notes and protocols for the

use of ALKBH5-IN-4 in conjunction with MeRIP-seq to investigate the role of ALKBH5 in m6A-

mediated gene regulation.
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Parameter Value Reference

Target
ALKBH5 (N6-methyladenosine

demethylase)
[1]

IC50 (in vitro) 0.84 μM [1]

Molecular Weight 226.24 g/mol N/A

Formulation Soluble in DMSO [5]

Cellular Activity of ALKBH5-IN-4
Cell Line Assay IC50 / Effect

Incubation
Time

Reference

CCRF-CEM

(Leukemia)
Proliferation 1.38 μM 48 hours [1]

HL-60

(Leukemia)
Proliferation 11.9 μM 48 hours [1]

K562 (Leukemia) Proliferation 16.5 μM 48 hours [1]

Jurkat

(Leukemia)
Proliferation 47.8 μM 48 hours [1]

A-172

(Glioblastoma)
Proliferation >50 μM 48 hours [1]

HEK-293T Proliferation >50 μM 48 hours [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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